![molecular formula C7H5ClN2O B1288938 6-Chloro-1H-pyrrolo[2,3-B]pyridin-2(3H)-one CAS No. 220896-14-0](/img/structure/B1288938.png)
6-Chloro-1H-pyrrolo[2,3-B]pyridin-2(3H)-one
Overview
Description
6-Chloro-1H-pyrrolo[2,3-B]pyridin-2(3H)-one (6-Cl-1H-PP) is a heterocyclic compound that has been extensively studied in recent years due to its potential applications in the field of medicinal chemistry. It belongs to the family of pyrrolo[2,3-b]pyridin-2(3H)-ones, which have a fused five-membered ring composed of two nitrogen atoms and three carbon atoms. 6-Cl-1H-PP is a chiral compound that exists in two enantiomeric forms, namely (R)-6-Cl-1H-PP and (S)-6-Cl-1H-PP. 6-Cl-1H-PP is a versatile compound and has been used as a starting material for the synthesis of various other heterocyclic compounds.
Scientific Research Applications
Synthesis of Derivatives
"6-Chloro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one" serves as a versatile building block for synthesizing various derivatives. For instance, it allows for the efficient synthesis of 4-substituted 7-azaindole derivatives through simple nucleophilic displacement, highlighting its role in constructing complex molecular structures for further chemical exploration (Figueroa‐Pérez et al., 2006).
Semiconductor Materials
Research has demonstrated the synthesis of novel nitrogen-embedded small molecules from this compound derivatives, exploring their optical, electrochemical properties, and self-assembly behavior. These studies contribute to the development of new materials with potential applications in electronics and photonics (Zhou et al., 2019).
Reactivity and Structural Studies
The compound has been subject to reactivity and structural studies, providing insights into its chemical behavior and potential applications in synthesizing more complex molecules. For example, studies on the reactivity of 2,6-bis(azaindole)pyridine with iron(III) and copper(II) salts offer a glimpse into its coordination chemistry and potential applications in catalysis and material science (Collins et al., 2007).
Molecular Electronics
Investigations into the electronic structure of 4-chloro-1H-pyrrolo[2,3-b]pyridine, a related compound, through experimental charge density analysis and DFT studies, shed light on its potential application in molecular electronics. The studies reveal its covalent bonding nature and intermolecular interactions, which are critical for designing molecular electronic devices (Hazra et al., 2012).
Antimicrobial Agents
Some derivatives synthesized from this compound have been screened as antibacterial agents, indicating its potential in contributing to the development of new antimicrobial compounds. This application is crucial in the ongoing fight against resistant microbial strains (Abdel-Mohsen & Geies, 2008).
Mechanism of Action
Target of Action
The primary target of 6-Chloro-1H-pyrrolo[2,3-B]pyridin-2(3H)-one is the Fibroblast Growth Factor Receptor (FGFR) . FGFR is a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . The FGFR1–4 isoforms mainly consist of highly conserved extracellular ligand-binding domains, a single transmembrane segment, and a cytoplasmic tyrosine kinase domain .
Mode of Action
This compound interacts with its target, FGFR, by inhibiting its activity . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This compound inhibits this process, thereby preventing the activation of downstream signaling .
Biochemical Pathways
The inhibition of FGFR by this compound affects several signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . These include the RAS–MEK–ERK, PLCγ, and PI3K–Akt pathways .
Pharmacokinetics
It is mentioned that one of the derivatives of 1h-pyrrolo[2,3-b]pyridine has a low molecular weight, which could be beneficial for subsequent optimization .
Result of Action
The inhibition of FGFR by this compound can lead to the inhibition of cell proliferation and induction of apoptosis . It can also significantly inhibit the migration and invasion of cells .
Properties
IUPAC Name |
6-chloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2O/c8-5-2-1-4-3-6(11)10-7(4)9-5/h1-2H,3H2,(H,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCWFVLDDBLQHPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(NC1=O)N=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20619870 | |
Record name | 6-Chloro-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20619870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
220896-14-0 | |
Record name | 6-Chloro-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20619870 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.